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Compound of Interest

Compound Name: BODIPY FL-X

Cat. No.: B018997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility characteristics of

BODIPY FL-X, a versatile fluorescent dye. This document is intended to be a core resource for

researchers, scientists, and drug development professionals, offering quantitative data,

experimental protocols, and logical workflows to facilitate its effective use in various

applications.

Core Properties of BODIPY FL-X
BODIPY FL-X is a bright, green-fluorescent dye known for its high fluorescence quantum yield

and relative insensitivity to pH changes. Its unique hydrophobic properties make it an excellent

candidate for staining lipids, membranes, and other lipophilic structures within cells. The

succinimidyl ester (SE) functional group allows for covalent coupling to primary amines on

proteins and other biomolecules.

Quantitative Solubility Data
The solubility of BODIPY FL-X is a critical factor for its application in biological assays and

labeling protocols. While it exhibits excellent solubility in several organic solvents, it is sparingly

soluble in aqueous solutions. The following table summarizes the available quantitative and

qualitative solubility data for BODIPY FL-X and its closely related derivatives.
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Solvent
BODIPY FL-X
Succinimidyl Ester
(SE)

BODIPY FL
(Carboxylic Acid)

Notes

Dimethyl Sulfoxide

(DMSO)

83.33 mg/mL (165.89

mM)

~100 mg/mL (342.36

mM)[1]

Ultrasonic assistance

may be required for

complete dissolution.

It is recommended to

use newly opened,

anhydrous DMSO as

it is hygroscopic.

Dimethylformamide

(DMF)
Soluble[2][3] Good solubility

Typically used for

creating stock

solutions for protein

conjugation reactions.

[3]

Methanol Soluble[4] Good solubility

BODIPY dyes are

generally soluble in

methanol.

Ethanol Good solubility

61% fluorescence

quantum yield

observed in ethanol,

implying good

solubility.[5]

BODIPY dyes are

generally soluble in

ethanol.

Dichloromethane

(DCM)
Good solubility

68% fluorescence

quantum yield

observed in

methylene chloride,

implying good

solubility.[5]

BODIPY dyes are

generally soluble in

chlorinated solvents.

Chloroform Good solubility

High-fluorescence

yields observed in

chloroform, implying

good solubility.

BODIPY dyes are

generally soluble in

chlorinated solvents.
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Water Sparingly soluble Very low solubility[6]

BODIPY dyes are

known for their

hydrophobic nature

and poor water

solubility.[3][6]

Experimental Protocols
Preparation of a Concentrated Stock Solution
A standard laboratory protocol for preparing a stock solution of BODIPY FL-X SE involves

dissolving it in an anhydrous organic solvent.

Materials:

BODIPY FL-X SE powder

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Bring the vial of BODIPY FL-X SE powder to room temperature before opening to prevent

moisture condensation.

Add a precise volume of anhydrous DMSO or DMF to the vial to achieve a desired

concentration (e.g., 10 mg/mL).

Vortex the solution vigorously for 2-5 minutes to facilitate dissolution.

If the dye does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10 minutes.

Store the stock solution at -20°C, protected from light and moisture. For long-term storage,

aliquoting into smaller volumes is recommended to avoid repeated freeze-thaw cycles.
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General Protocol for Staining Cells with BODIPY FL-X
This protocol outlines a general workflow for staining live cells with BODIPY FL-X. Optimal

concentrations and incubation times may vary depending on the cell type and experimental

conditions.

Materials:

BODIPY FL-X stock solution (in DMSO)

Phosphate-buffered saline (PBS) or other suitable buffer

Cell culture medium

Live cells plated on a suitable imaging dish or slide

Procedure:

Prepare the Staining Solution: Dilute the BODIPY FL-X stock solution in serum-free cell

culture medium or PBS to a final working concentration typically ranging from 0.1 to 2 µM.

Cell Preparation: Aspirate the existing cell culture medium from the cells.

Staining: Add the staining solution to the cells and incubate for 15-30 minutes at 37°C,

protected from light.

Washing: Aspirate the staining solution and wash the cells two to three times with warm PBS

or cell culture medium to remove excess dye.

Imaging: The cells are now ready for imaging using a fluorescence microscope with

appropriate filter sets for green fluorescence (Excitation/Emission maxima ~504/510 nm).

Experimental Workflow for Solubility Assessment
The following diagram illustrates a typical workflow for determining the solubility of a

fluorescent dye like BODIPY FL-X in various solvents.
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Preparation

Dissolution Process

Solubility Assessment

Outcome

Weigh BODIPY FL-X

Add Solvent to Dye

Measure Solvent Volume

Vortex for 2-5 min

Sonicate for 5-10 min (if needed)

Incubate at 37°C (optional)

Visually Inspect for Clarity

Soluble

Clear Solution

Insoluble/Partially Soluble

Cloudy/Precipitate

Click to download full resolution via product page

Workflow for Determining Dye Solubility.
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This diagram outlines the sequential steps from preparation to the final assessment of

solubility. It provides a logical flow for systematically testing the dissolution of BODIPY FL-X in

different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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